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This technical guide provides a comprehensive overview of Proflazepam (Ro10-3580), a
benzodiazepine derivative. The document covers its chemical identity, molecular structure, and
places it within the broader context of the benzodiazepine class regarding its mechanism of
action and analytical methodologies. Due to the limited availability of specific public data on
Proflazepam, this guide leverages established knowledge of benzodiazepines to infer its
general pharmacological and chemical characteristics.

Chemical and Physical Properties of Proflazepam

Proflazepam is chemically identified as 7-chloro-1-(2,3-dihydroxypropyl)-5-(2-fluorophenyl)-3H-
1,4-benzodiazepin-2-one[1]. Its fundamental properties are summarized in the table below.
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Identifier Value Reference
CAS Number 52829-30-8 [1]
Molecular Formula C18H16CIFN203 [1]
Molar Mass 362.79 g-mol-1 [1]

7-chloro-1-(2,3-
dihydroxypropyl)-5-(2-

IUPAC Name ydroxypropyl-5-( [1]
fluorophenyl)-3H-1,4-

benzodiazepin-2-one

Molecular Structure

The molecular structure of Proflazepam is characterized by a core benzodiazepine ring system
with three substituents: a chloro group at position 7, a 2-fluorophenyl group at position 5, and a
2,3-dihydroxypropyl group at position 1.

The lmage you are
requesting does not exist
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Synthesis of Benzodiazepines: A General Overview

While a specific, detailed synthesis protocol for Proflazepam is not readily available in the
public domain, the synthesis of 1,4-benzodiazepines generally involves the use of 2-
aminobenzophenones as key precursors[2]. The general synthetic approach for this class of
compounds can be illustrated by the following workflow.
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Caption: Generalized synthetic workflow for 1,4-benzodiazepines.

Mechanism of Action: GABA-A Receptor Modulation

As a benzodiazepine, Proflazepam is presumed to exert its effects by acting as a positive

allosteric modulator of the gamma-aminobutyric acid (GABA) type A (GABA-A) receptor in the

central nervous system[2][3][4]. This interaction enhances the effect of the inhibitory
neurotransmitter GABA, leading to a decrease in neuronal excitability.

The signaling pathway is as follows:

o GABA binds to the GABA-A receptor.
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Proflazepam binds to the benzodiazepine site on the GABA-A receptor.
This binding event increases the frequency of the chloride channel opening.
The influx of chloride ions (Cl-) hyperpolarizes the neuron.

This hyperpolarization leads to the sedative, hypnotic, anxiolytic, anticonvulsant, and muscle
relaxant properties associated with benzodiazepines[3][4].
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Caption: Signaling pathway of Proflazepam at the GABA-A receptor.

Experimental Protocols: Analytical Methods for
Benzodiazepines

Specific experimental protocols for the analysis of Proflazepam are not detailed in the
available literature. However, a variety of established methods are used for the detection and
guantification of benzodiazepines in biological matrices and pharmaceutical formulations. A
general workflow for the analysis of benzodiazepines in a clinical or forensic setting is outlined
below.
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Caption: General experimental workflow for benzodiazepine analysis.
Key Analytical Techniques:

e Immunoassays: Used for initial, rapid screening of urine samples for the presence of
benzodiazepines[5].

o Chromatographic Methods:

o High-Performance Liquid Chromatography (HPLC): A versatile technique for separating
and quantifying benzodiazepines.

o Gas Chromatography-Mass Spectrometry (GC-MS): A highly specific and sensitive
method for confirmation and quantification.

o Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): Offers very high
sensitivity and specificity, making it suitable for detecting low concentrations of
benzodiazepines and their metabolites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Proflazepam - Wikipedia [en.wikipedia.org]

e 2. prospects.wum.edu.pl [prospects.wum.edu.pl]

e 3. benzoinfo.com [benzoinfo.com]

e 4. Benzodiazepines drug profile | www.euda.europa.eu [euda.europa.eu]
» 5. mchslacrosse.testcatalog.org [mchslacrosse.testcatalog.org]

« To cite this document: BenchChem. [Proflazepam: A Technical Overview of a
Benzodiazepine Derivative]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1623392#proflazepam-cas-number-and-molecular-
structure]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://mchslacrosse.testcatalog.org/show/ADMPU
https://www.benchchem.com/product/b1623392?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Proflazepam
https://prospects.wum.edu.pl/index.php/pps/article/download/232/170/1415
https://www.benzoinfo.com/mechanism-of-action/
https://www.euda.europa.eu/publications/drug-profiles/benzodiazepines_en
https://mchslacrosse.testcatalog.org/show/ADMPU
https://www.benchchem.com/product/b1623392#proflazepam-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1623392#proflazepam-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1623392#proflazepam-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1623392#proflazepam-cas-number-and-molecular-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1623392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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